479-41-4

Indirubin

In Stock

• CAS RN:
• 479-41-4

• Formula:
• C16H10N2O2

• InChI:
• InChI=1S/C16H10N2O2/c19-15-10-6-2-4-8-12(10)17-14(15)13-9-5-1-3-7-11(9)18-16(13)20/h1-8,17H,(H,18,20)/b14-13-

• InChIKey:
• CRDNMYFJWFXOCH-YPKPFQOOSA-N

• Potent cyclin-dependent kinase (CDK) and GSK-3β inhibitor (IC50 values are 5.5 μM at CDK5, 9 μM at CDK1 and 600 nM at GSK-3β). Antimitotic and antitumoral properties induces cell cycle arrest, inhibits cell proliferation AMPK, LCK and SGK. Inhibits CDK5- and GSK-3β-mediated tau phosphorylation, an over-active process in Alzheimer disease states.
  Indirubin is a natural product originally extracted from roots and leaves of the Indigo plant (I. tinctoria) used in traditional Chinese medicine for anti-inflammatory, anti-tumor, and neuroprotective effects. Indirubin inhibits glycogen synthase kinase-3 (IC50 = 2.5 μM) and cyclin-dependent kinases 1 and 5 (IC50 = 10 μM for both isoforms).
  Indirubin is a potent and selective CDK inhibitor. Indirubin is the active ingredient of Danggui Longhui Wan, a mixture of plants that is used in traditional Chinese medicine to treat ...

1-[(Cyclobutylamino)methyl]cyclobutan-1-ol

In Stock

• CAS RN:
• 1598479-41-4

• Formula:
• C9H17NO

• InChI:
• InChI=1S/C9H17NO/c11-9(5-2-6-9)7-10-8-3-1-4-8/h8,10-11H,1-7H2

• InChIKey:
• KVPJLXGPJUJCEQ-UHFFFAOYSA-N

• 1-[(Cyclobutylamino)methyl]cyclobutan-1-ol is a useful research compound. Its molecular formula is C9H17NO and its molecular weight is 155.24 g/mol. The purity is usually 95%.